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Compound of Interest

Compound Name: Calcium bromide, hydrate

Cat. No.: B8802227 Get Quote

For laboratory professionals, ensuring a safe environment is paramount. This guide provides

essential safety and logistical information for handling Calcium bromide, hydrate, offering

procedural guidance to minimize risks and streamline operations.

Chemical Safety Profile: Calcium Bromide, Hydrate
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Hazard

Category
Description Pictogram Signal Word

Hazard

Statement(s)

Eye Irritation
Causes serious

eye irritation.[1]
Warning[1]

H319: Causes

serious eye

irritation.[1]

Skin Irritation

May cause mild

skin irritation,

especially if the

skin is wet or

moist.[2]

Inhalation

May cause

respiratory tract

irritation.[2][3]

Ingestion

May be harmful if

swallowed and

may cause

severe digestive

tract irritation.[2]

[3]

Personal Protective Equipment (PPE) Requirements
Proper personal protective equipment is your first line of defense against chemical exposure.

The following PPE is mandatory when handling Calcium bromide, hydrate.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield are required.[4][5]

To protect against dust

particles and potential

splashes that can cause

serious eye irritation.[1][2]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile) and a lab

coat or other protective

clothing.[2][6]

To prevent skin contact, which

can lead to irritation.[2]

Respiratory Protection

For nuisance exposures or

where dust formation is likely,

use a NIOSH-approved N95 or

P1 particulate respirator.[1][3]

To prevent inhalation of dust,

which can irritate the

respiratory tract.[2][3]

Operational Plan for Handling Calcium Bromide,
Hydrate
This step-by-step guide outlines the complete lifecycle of handling Calcium bromide, hydrate
in a laboratory setting, from receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings,

and date of receipt.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong acids and oxidizing agents.[2][7] Keep the container tightly closed to prevent

absorption of moisture, as the material is hygroscopic.[2]

Handling and Use
Ventilation: Always handle Calcium bromide, hydrate in a well-ventilated area, such as a

chemical fume hood, to minimize dust inhalation.[2][6]
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Dispensing: When weighing or transferring the solid, do so carefully to avoid creating dust.[2]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[4]

Spill Management
Minor Spills: For small spills, carefully sweep or vacuum the material and place it into a

suitable, labeled container for disposal.[2] Avoid generating dust during cleanup.[2]

Major Spills: In the event of a large spill, evacuate the area and follow your institution's

emergency procedures.

Ventilation: Ensure the spill area is well-ventilated.[2]

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Seek immediate

medical attention.[2]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water.[1] If

irritation develops and persists, get medical

attention.[2]

Inhalation

Move the person to fresh air.[2] If breathing is

difficult, give oxygen.[2] Seek medical attention

if symptoms occur.[8]

Ingestion

Do NOT induce vomiting.[2] Rinse mouth with

water.[1] Never give anything by mouth to an

unconscious person.[1][2] Seek immediate

medical attention.[2]

Disposal Plan
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Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup

materials, in a designated and properly labeled hazardous waste container.

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations.[4][7] Do not dispose of down the drain.[1]

Professional Disposal: Utilize a licensed waste disposal company for the final disposal of the

chemical waste.[1]

Workflow for Safe Handling of Calcium Bromide,
Hydrate
The following diagram illustrates the logical flow of procedures for safely managing Calcium
bromide, hydrate within a laboratory environment.
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Preparation & Handling
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Caption: Workflow for the safe handling and disposal of Calcium bromide, hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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